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Compound of Interest

Compound Name:
DIETHYL

IODOMETHYLPHOSPHONATE

Cat. No.: B080390 Get Quote

Essential Safety and Handling Guide for Diethyl
Iodomethylphosphonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Diethyl Iodomethylphosphonate (CAS No. 10419-77-9). Adherence to these procedures is

essential to ensure a safe laboratory environment.

1. Hazard Identification and Immediate Precautions

Diethyl iodomethylphosphonate is classified as a substance that causes skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2] It is an

organophosphorus compound, a class of chemicals that can be hazardous upon exposure.[3]

[4] Immediate action is required in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, seek medical attention.[1] Contaminated clothing should be removed

and washed before reuse.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Call a physician or poison control center immediately.[1]

2. Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling

Diethyl Iodomethylphosphonate. The selection of appropriate PPE is contingent on the scale

and nature of the handling procedure.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Small

Scale/Laboratory

Use

Goggles

(European

standard - EN

166)[1]

Protective gloves

(Inspect before

use for chemical

compatibility and

breakthrough

time)[1]

Long-sleeved

clothing[1]

Use in a well-

ventilated area. If

ventilation is

inadequate, use

a suitable

respirator.

Large

Scale/Emergenc

y Use

Goggles or face

shield[1]

Chemical-

resistant gloves

(e.g., Neoprene

or Nitrile)[3]

Long-sleeved

clothing or

chemical-

resistant suit[1]

[5]

In case of

insufficient

ventilation, wear

suitable

respiratory

equipment (e.g.,

self-contained

breathing

apparatus)[1]

Spill Cleanup
Goggles and

face shield[1]

Chemical-

resistant

gloves[1]

Chemical-

resistant suit or

coveralls[5]

Air-purifying

respirator with

appropriate

cartridges or a

self-contained

breathing

apparatus for

large spills[3]

3. Operational and Handling Plan

Engineering Controls: Ensure that eyewash stations and safety showers are in close

proximity to the workstation.[1] Handle the substance in a well-ventilated area, preferably in

a chemical fume hood.

Handling Procedures:

Wear the appropriate personal protective equipment as outlined in the table above.[1]
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Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of vapor or mist.[6]

Handle in accordance with good industrial hygiene and safety practices.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[6]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

4. Disposal Plan

Waste Classification: Waste from residues or unused product is classified as hazardous

waste.[1]

Disposal Method: Dispose of the chemical and its container in accordance with local,

regional, and national regulations.[1] Do not dispose of it into the environment.[7]

Contaminated Packaging: Dispose of the contaminated packaging to a hazardous or special

waste collection point.[1]

5. Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when handling Diethyl Iodomethylphosphonate.
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Risk Assessment

PPE Selection

Start: Handling Diethyl Iodomethylphosphonate

Assess Task Scale
(Small vs. Large/Emergency)

Assess Ventilation Adequacy

Small Scale

Enhanced Body Protection:
Chemical Resistant Suit

Large Scale/
Emergency

Assess Spill Potential

Adequate

Eye Protection:
Goggles (EN 166)

Hand Protection:
Protective Gloves

Body Protection:
Long-Sleeved Clothing

Respiratory Protection:
Required if ventilation is inadequate

Inadequate

High

Enhanced Respiratory Protection:
SCBA/Supplied Air
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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